Cas no 20437-19-8 (2-azabicyclo[5.1.0]octane)

• Product Name: 2-azabicyclo[5.1.0]octane
• CAS No: 20437-19-8
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD17480499
• CID: 2729869
• Update Time: 2025-05-22

2-azabicyclo[5.1.0]octane Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[5.1.0]octane

• MDL： MFCD17480499
• Inchi： 1S/C7H13N/c1-2-4-8-7-5-6(7)3-1/h6-8H,1-5H2
• InChI Key： NVMHSYWERCFZDK-UHFFFAOYSA-N
• SMILES： C12C(C1)CCCCN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-azabicyclo[5.1.0]octane

2-Azabicyclo[5.1.0]octane (CAS No: 20437-19-8): A Comprehensive Overview

2-Azabicyclo[5.1.0]octane, a compound with the CAS registry number 20437-19-8, is a bicyclic amine that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique bicyclic structure, which consists of a five-membered ring fused to a one-membered ring, creating a highly strained and reactive system. The presence of the nitrogen atom in the bicyclic framework imparts distinctive electronic properties, making it a valuable molecule for various applications.

The synthesis of 2-azabicyclo[5.1.0]octane has been extensively studied, with researchers exploring diverse methodologies to construct this complex structure efficiently. One of the most common approaches involves the use of cycloaddition reactions, such as the [3+2] cycloaddition between azomethine ylides and alkenes, which can yield the desired bicyclic product with high regioselectivity and stereoselectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, enabling the production of 2-azabicyclo[5.1.0]octane on a larger scale while maintaining high purity.

One of the most intriguing aspects of 2-azabicyclo[5.1.0]octane is its potential in drug discovery and development. The compound's rigid bicyclic structure allows for precise molecular interactions with biological targets, making it an attractive scaffold for designing bioactive molecules. For instance, studies have shown that derivatives of 2-azabicyclo[5.1.0]octane exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 2-azabicyclo[5.1.0]octane has found utility in materials science as a building block for advanced materials with unique mechanical and electronic properties. Researchers have successfully incorporated this compound into polymer networks, resulting in materials with enhanced thermal stability and mechanical strength.

Recent studies have also explored the use of 2-azabicyclo[5.1.0]octane in catalysis, where its nitrogen-containing bicyclic framework serves as a highly effective ligand for transition metal catalysts in various organic transformations.

The versatility of 2-azabicyclo[5.1.0]octane is further highlighted by its role as an intermediate in the synthesis of more complex molecules with intricate architectures.

In conclusion, 2-azabicyclo[5.1.0]octane (CAS No: 20437-19-8) stands as a remarkable example of how structural complexity can lead to functional diversity in organic compounds.